Cas no 117943-07-4 (DCTZ)

• Product Name: DCTZ
• CAS No: 117943-07-4
• MF: C₄H₂N₄O₄
• MW: 170.083079814911
• CID: 1207232
• PubChem ID: 315110
• Update Time: 2025-04-20

DCTZ Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine-3,6-dicarboxylic acid
• DCTZ
• 117943-07-4
• F81265
• SCHEMBL3208731
• EN300-150233
• NSC-238156
• AKOS022968462
• NSC238156

• Inchi： 1S/C4H2N4O4/c9-3(10)1-5-7-2(4(11)12)8-6-1/h(H,9,10)(H,11,12)
• InChI Key： AXOPFPWGMCWLBB-UHFFFAOYSA-N
• SMILES： OC(C1=NN=C(C(=O)O)N=N1)=O

Computed Properties

• Exact Mass: 170.00766
• Monoisotopic Mass: 170.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 126.16